Cas no 910411-13-1 (RARECHEM AN KB 0368)

RARECHEM AN KB 0368 structure
RARECHEM AN KB 0368 structure
Product Name:RARECHEM AN KB 0368
CAS No:910411-13-1
MF:C11H14F3NO
MW:233.230173587799
CID:1958309
Update Time:2022-07-26

RARECHEM AN KB 0368 Chemical and Physical Properties

Names and Identifiers

    • RARECHEM AN KB 0368
    • 1-(2-TRIFLUOROMETHOXY-PHENYL)-2-BUTANAMINE
    • Inchi: 1S/C11H14F3NO/c1-2-9(15)7-8-5-3-4-6-10(8)16-11(12,13)14/h3-6,9H,2,7,15H2,1H3
    • InChI Key: JKDQSPDBBRKPEN-UHFFFAOYSA-N
    • SMILES: C(F)(F)(OC1=CC=CC=C1CC(CC)N)F

Computed Properties

  • Exact Mass: 233.103
  • Monoisotopic Mass: 233.103
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 208
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 35.2A^2
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